2-[(Tert-butoxycarbonyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

• CAS RN: 302963-97-9
• Molecular Formula: C10H11F3N2O4S
• Molecular Weight: 312.27 g/mol
• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C10H11F3N2O4S/c1-9(2,3)19-8(18)15-7-14-5(10(11,12)13)4(20-7)6(16)17/h1-3H3,(H,16,17)(H,14,15,18)
• InChI Key: PEFQHRRSSLESTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC(=C(S1)C(=O)O)C(F)(F)F

Description

2-[(Tert-butoxycarbonyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C10H11F3N2O4S and its molecular weight is 312.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-tert-Butoxycarbonylamino-4-trifluoromethyl-thiazole-5-carboxylic acid ethyl ester (6.67 g, 19.60 mmol) in THF (42 mL) and ethanol (63 mL) was added aqueous 6N potassium hydroxide (100 mL) cautiously at 25° C. and heated at 60° C. for 20 h. The reaction mixture was cooled to room temperature, added water (200 mL), cooled in an ice bath with stirring at 0° C., cautiously acidified to pH 1 with concentrated HCl and extracted with ethyl acetate (3×200 mL). The organic layers were combined, washed with brine (200 mL), dried over MgSO4, filtered and concentrated under reduced pressure to give 2-tert-Butoxycarbonylamino-4-trifluoromethyl-thiazole-5-carboxylic acid (6.03 g, 100%) as a pale yellow solid.